Cas no 581076-65-5 (N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide)

• Product Name: N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide
• CAS No: 581076-65-5
• MF: C₂₁H₂₈N₆O
• MW: 380.486623764038
• CID: 826258
• PubChem ID: 29980915
• Update Time: 2025-07-17

N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-GUANIDINO-4-METHYLPHENYL)-4-(METHYLPIPERAZINE-1-YL-METHYL)BENZAMIDE
• N-(3-Guanidino-4-methylphenyl)-4-(methylpiperazine-1-yl-methyl)benzamide Dihydrochloride
• N-(3-Carbamimidamido-4-methylphenyl)-4-[(4-methyl-1-piperazinyl)m ethyl]benzamide
• N-(3-guanidino-4-methyl-phenyl)-4-(4-methyl-piperazin-1-ylmethyl)-benzamide
• N-[3-(diaminomethylideneamino)-4-methylphenyl]-4-[(4-methylpiperazin-1-yl)methyl]benzamide
• N-(3-guanidino-4-methylphenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide
• AJNIAMJOBVYWFM-UHFFFAOYSA-N
• N-(3-guanidino-4-methyl-phenyl)-4-(4-methyl-piperazin-1-ylmethyl)-benz-amide
• 581076-65-5
• F82429
• N-[2-Methyl-5-[[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]amino]phenyl]guanidine
• Imatinib EP Impurity B
• 581076-67-7
• N-[3-[(Aminoiminomethyl)amino]-4-methylphenyl]-4-[(4-methyl-1-piperazinyl)methyl]benzamide
• CS-0100406
• SCHEMBL724511
• Benzamide, N-[3-[(aminoiminomethyl)amino]-4-methylphenyl]-4-[(4-methyl-1-piperazinyl)methyl]-; -[2-Methyl-5-[[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]amino]phenyl]guanidine; Imatinib Imp. B (EP), N-(3-carbamimidamido-4-methylphenyl)-4-[(4-methylpiperazin-1-yl)methyl]benzamide; Imatinib Mesilate Impurity B; Imatinib Impurity B
• DTXSID901121965
• Imatinib Guanidine Impurity
• N-(3-CARBAMIMIDAMIDO-4-METHYLPHENYL)-4-[(4-METHYLPIPERAZIN-1-YL)METHYL]BENZAMIDE
• N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide

• Inchi： 1S/C21H28N6O/c1-15-3-8-18(13-19(15)25-21(22)23)24-20(28)17-6-4-16(5-7-17)14-27-11-9-26(2)10-12-27/h3-8,13H,9-12,14H2,1-2H3,(H,24,28)(H4,22,23,25)
• InChI Key： AJNIAMJOBVYWFM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1CCN(C)CC1)NC1C=CC(C)=C(C=1)/N=C(\N)/N

Computed Properties

• Exact Mass: 380.23200
• Monoisotopic Mass: 380.23245954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 82-107°C dec.
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 97.48000
• LogP: 3.12190

N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide

Comprehensive Overview of N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide (CAS No. 581076-65-5)

N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide, identified by its CAS No. 581076-65-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzamide core with piperazine and carbamimidamido functional groups, making it a subject of interest for drug discovery and therapeutic applications. Its complex nomenclature reflects its intricate design, which is optimized for targeting specific biological pathways.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and oncology research. N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide aligns with these trends, as its structural attributes suggest potential utility in modulating protein-protein interactions or enzymatic activity. Researchers are particularly intrigued by its piperazine moiety, a common pharmacophore in CNS-active drugs, which may enhance blood-brain barrier permeability.

The synthesis of CAS No. 581076-65-5 involves multi-step organic reactions, including amide coupling and N-alkylation of piperazine derivatives. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. Given the rise of AI-driven drug design, computational tools like molecular docking have been employed to predict its binding affinity for target proteins, further highlighting its relevance in modern drug development pipelines.

From an industrial perspective, scalability and cost-efficiency are key considerations for N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide. Innovations in green chemistry and continuous flow synthesis are being explored to optimize its production while minimizing environmental impact. These efforts resonate with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Beyond its chemical properties, the compound's nomenclature itself is a frequent search query, with users often seeking variations like "581076-65-5 supplier" or "N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide synthesis protocol." Such long-tail keywords reflect the compound's niche yet expanding role in research. To enhance SEO visibility, content must address these queries while maintaining technical accuracy.

In conclusion, N-(3-Carbamimidamido-4-methylphenyl)-4-[1-(1-piperazinyl)ethyl]benzamide represents a convergence of structural ingenuity and therapeutic potential. Its study exemplifies the interdisciplinary nature of contemporary chemistry, bridging synthetic expertise with biomedical applications. As research progresses, this compound may emerge as a cornerstone in the development of next-generation targeted therapies, answering the urgent need for innovative treatments in global healthcare.